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molecular formula C22H32N2OSi B584231 1-(2-(tert-Butyldiphenylsilyloxy)ethyl)piperazine CAS No. 887583-71-3

1-(2-(tert-Butyldiphenylsilyloxy)ethyl)piperazine

Cat. No. B584231
CAS RN: 887583-71-3
M. Wt: 368.596
InChI Key: VHTGWHWKPHHGHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09193689B2

Procedure details

To 2-piperazin-1-yl-ethanol (2 g, 15.36 mmol) in CH2Cl2 (70 mL) and pyridine (1.85 mL, 23.04 mmol) was added DMAP (188 mg, 1.53 mmol) and TBDPS chloride (3.37 mL, 18.44 mmol) and the reaction mixture stirred at RT for 18 h. The reaction mixture was concentrated in vacuo and the crude material was purified by silica gel column chromatography, eluting with CH2Cl2 and increasing the polarity to 10% MeOH/CH2Cl2 to obtain 1-[2-(tert-butyl-diphenyl-silanyloxy)-ethyl]-piperazine as a colourless oil (1.1 g, 21%).
Name
2-piperazin-1-yl-ethanol
Quantity
2 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
1.85 mL
Type
reactant
Reaction Step One
Name
TBDPS chloride
Quantity
3.37 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
70 mL
Type
solvent
Reaction Step One
Name
DMAP
Quantity
188 mg
Type
catalyst
Reaction Step One
Name
1-[2-(tert-butyl-diphenyl-silanyloxy)-ethyl]-piperazine
Yield
21%

Identifiers

REACTION_CXSMILES
[N:1]1([CH2:7][CH2:8][OH:9])[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1.N1C=CC=CC=1.[Si:16](Cl)([C:29]([CH3:32])([CH3:31])[CH3:30])([C:23]1[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=1)[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1>C(Cl)Cl.CN(C1C=CN=CC=1)C>[C:29]([Si:16]([C:23]1[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=1)([C:17]1[CH:18]=[CH:19][CH:20]=[CH:21][CH:22]=1)[O:9][CH2:8][CH2:7][N:1]1[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1)([CH3:32])([CH3:30])[CH3:31]

Inputs

Step One
Name
2-piperazin-1-yl-ethanol
Quantity
2 g
Type
reactant
Smiles
N1(CCNCC1)CCO
Name
pyridine
Quantity
1.85 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
TBDPS chloride
Quantity
3.37 mL
Type
reactant
Smiles
[Si](C1=CC=CC=C1)(C1=CC=CC=C1)(C(C)(C)C)Cl
Name
CH2Cl2
Quantity
70 mL
Type
solvent
Smiles
C(Cl)Cl
Name
DMAP
Quantity
188 mg
Type
catalyst
Smiles
CN(C)C=1C=CN=CC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture stirred at RT for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the crude material was purified by silica gel column chromatography
WASH
Type
WASH
Details
eluting with CH2Cl2
TEMPERATURE
Type
TEMPERATURE
Details
increasing the polarity to 10% MeOH/CH2Cl2

Outcomes

Product
Details
Reaction Time
 18 h
Name
1-[2-(tert-butyl-diphenyl-silanyloxy)-ethyl]-piperazine
Type
product
Smiles
C(C)(C)(C)[Si](OCCN1CCNCC1)(C1=CC=CC=C1)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.1 g
YIELD: PERCENTYIELD 21%
YIELD: CALCULATEDPERCENTYIELD 19.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.